Cas no 84102-76-1 (ethyl 5-cyanobenzofuran-2-carboxylate)

• Product Name: ethyl 5-cyanobenzofuran-2-carboxylate
• CAS No: 84102-76-1
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD20267905
• CID: 3030356
• PubChem ID: 12813645
• Update Time: 2025-10-05

ethyl 5-cyanobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyanobenzofuran-2-carboxylate
• DB-202790
• MFCD20267905
• 5-Cyano-benzofuran-2-carboxylic acid ethyl ester
• SY233671
• SCHEMBL7449870
• AKOS037630845
• 2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester
• 84102-76-1
• ethyl 5-cyano-1-benzofuran-2-carboxylate
• AC6896

• MDL： MFCD20267905
• Inchi： 1S/C12H9NO3/c1-2-15-12(14)11-6-9-5-8(7-13)3-4-10(9)16-11/h3-6H,2H2,1H3
• InChI Key： VAXDVSUPXNACBJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans